4-(Thiophen-3-yl)aniline

• IUPAC Name: 4-thiophen-3-ylaniline
• InChI: InChI=1S/C10H9NS/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-7H,11H2
• InChI Key: GYPDHLDQINBFPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC=C2)N
• Molecular Formula: C10H9NS
• DSSTOX Substance ID: DTXSID90399657
• Molecular Weight: 175.25 g/mol
• CAS RN: 834884-74-1

Description

“4-(Thiophen-3-yl)aniline” is a chemical compound with the molecular formula C10H9NS. It is used as a reactant in various chemical reactions.

Synthesis Analysis

“this compound” can be synthesized using several methods. For instance, it can be used as a reactant to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method. It can also be used to synthesize Schiff base, 2-methoxy-6-[(4-thiophene-3-yl-phenylimino)-methyl]-phenol by condensation reaction with o-vanillin.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a thiophene ring attached to an aniline group. The thiophene ring is a five-membered ring with four carbon atoms and one sulfur atom. The aniline group consists of a benzene ring attached to an amine group.

Chemical Reactions Analysis

As a reactant, “this compound” can participate in various chemical reactions. It can be used to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method. It can also react with o-vanillin to form a Schiff base, 2-methoxy-6-[(4-thiophene-3-yl-phenylimino)-methyl]-phenol.

Physical And Chemical Properties Analysis

“this compound” is a solid substance with a melting point of 99-103 °C (lit.). Its empirical formula is C10H9NS and it has a molecular weight of 175.25.

Scientific Research Applications

Corrosion Inhibition

4-(Thiophen-3-yl)aniline derivatives have been studied for their corrosion inhibition properties. For instance, a thiophene Schiff base compound demonstrated efficient corrosion inhibition on mild steel in acidic environments, suggesting potential applications in corrosion prevention (Daoud, Douadi, Issaadi, & Chafaa, 2014) (Daoud et al., 2014).

Material Synthesis and Characterization

The compound has been used in the synthesis and characterization of metal(II) thiophenyl Schiff base complexes. These complexes exhibited magnetic and thermal properties, suggesting applications in material science and possibly electronics (Osowole, 2011) (Osowole, 2011).

Electroluminescence

A class of emitting amorphous molecular materials, including derivatives of this compound, has been developed. These materials exhibit color-tunable emitting properties and have potential use in organic electroluminescent (EL) devices (Doi, Kinoshita, & Shirota, 2003) (Doi, Kinoshita, & Shirota, 2003).

Fluorescence Sensing

Novel thiophene substituted 1,3,4-oxadiazoles derivatives, related to this compound, have been studied for their potential in fluorescence-based sensing of aniline, which can be significant in environmental monitoring and analytical chemistry (Naik, Khazi, & Malimath, 2018) (Naik, Khazi, & Malimath, 2018).

Biosensor Development

Thienylpyrrole derivatives, including analogs of this compound, have been used in biosensing applications. These derivatives exhibit distinct electrochromic properties and have been utilized in the development of biosensors (Ayranci, Soğancı, Guzel, Demirkol, Ak, & Timur, 2015) (Ayranci et al., 2015).

Electrochromic Materials

This compound has been incorporated into novelelectrochromic materials. These materials, synthesized using different thiophene derivatives, exhibit promising optical contrasts and fast switching speeds, making them suitable for applications in NIR region electrochromic devices (Li, Liu, Ju, Zhang, & Zhao, 2017) (Li et al., 2017).

Fluorescent and Metal Ion Sensitive Materials

A novel, fluorescent, and metal ion-sensitive monomer derived from this compound has been developed. This monomer exhibits potential for selective sensing of metal ions due to its smart fluorescent and electrochemical features (Ayranci & Ak, 2016) (Ayranci & Ak, 2016).

Crystal Structure Studies

This compound derivatives have been studied for their crystal structures, providing insights into their chemical properties and potential applications in material science and pharmaceuticals (Su, Wang, Liu, & Li, 2013) (Su, Wang, Liu, & Li, 2013).

Cationic Allylnickel(II) Complexes

The compound has been used in synthesizing cationic allylnickel(II) complexes with labile N,S-donor ligands. These complexes have potential applications in catalysis and material science (Belkhiria, Mechria, Dridi, Cruz, Gomes, & Msaddek, 2018) (Belkhiria et al., 2018).

Nonlinear Optical Limiting

Derivatives of this compound have been explored for nonlinear optical limiting, making them suitable for use in optoelectronic devices aimed at protecting human eyes and optical sensors (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018) (Anandan et al., 2018).

Porous Polymer Networks

A porous polymer synthesized using this compound derivatives showed high catalytic activity, suggesting its use in environmental remediation and catalysis (Wei, Lu, Wang, Yang, Chen, & Nie, 2018) (Wei et al., 2018).

Adsorbents for Water Sample Extraction

Poly(indole-co-thiophene) modified with Fe3O4 nanoparticles has been used for the extraction of aniline derivatives from water samples, demonstrating potential in environmental analysis (Ebrahimpour, Amiri, Baghayeri, Rouhi, & Lakouraj, 2017) (Ebrahimpour et al., 2017).

Electrochemical Synthesis for Solar Cell Applications

A novel monomer based on this compound was synthesized for use in electrochemical polymerization. The resulting polymer demonstrated potential as a counter electrode in dye-sensitized solar cells, indicating its relevance in renewable energy technologies (Shahhosseini, Nateghi, Kazemipour, & Zarandi, 2016) (Shahhosseini et al., 2016).

Cytotoxicity Studies for Pharmaceutical Applications

N-thiophenoyl-N'-substituted phenyl thiocarbamide derivatives, related to this compound, have been synthesized and studied for their cytotoxicity. These studies contribute to understanding the pharmaceutical potential of these compounds in cancer therapy (Pandey, Pratap, Marverti, Kaur, & Jasinski, 2019) (Pandey et al., 2019).

Rare Earth Metal Complexes

The compound has been utilized in the synthesis of rare earth metal complexes bearing thiophene-amido ligands. These complexes have potential applications in catalysis and materials science (Wang, Cui, Miao, Li, & Huang, 2007) (Wang et al., 2007).

Safety and Hazards

“4-(Thiophen-3-yl)aniline” is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is hazardous if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of “4-(Thiophen-3-yl)aniline” could involve its use in the synthesis of new materials and compounds. For instance, it can be used to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material, which could have potential applications in various fields.

Mechanism of Action

Target of Action

It is known that this compound can be used as a reactant in the synthesis of various other compounds , suggesting that its targets could be diverse depending on the specific reactions it is involved in.

Mode of Action

The mode of action of 4-(Thiophen-3-yl)aniline is primarily through its role as a reactant in the synthesis of other compounds . For example, it can be used to synthesize Pd(I)–poly[4-(thiophen-3yl)-aniline] composite material by in situ polymerization and composite formation method . It can also participate in the condensation reaction with o-vanillin to form a Schiff base .

Result of Action

The molecular and cellular effects of this compound’s action would largely depend on the specific compounds it helps synthesize . As such, its effects can be diverse and context-dependent.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of N-(4-thiophen-3-yl-phenyl)-acetamide (90 mg, 0.41 mmol), NaOH (133 mg, 3.3 mmol), MeOH (2 mL) and water (7 mL) was heated to reflux for 12 hr. After completion of the reaction, the reaction mixture was diluted with water, extracted with ethyl acetate, washed with brine solution and dried over sodium sulphate. The organic layer collected was concentrated under reduced pressure to afford 83 mg (crude) of 4-thiophen-3-yl-phenylamine.

Synthesis routes and methods III

Procedure details

An aqueous sodium carbonate solution and tetrakis triphenylphosphine palladium were added to a DME solution of 3-bromothiophene and 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, and the mixture was refluxed under heating for 6 hours with argon atmosphere. After cooling to room temperature, the reaction mixture was added with ethyl acetate and water to separate an organic layer, which was then washed and dried. The solvent was evaporated under reduced pressure. The resulting crude product was purified by silica gel column chromatography, to obtain 4-(3-thienyl)aniline (pale yellow solid). Electron Impact-MS (M)+: 175.

Q & A

Q1: How does 4-(Thiophen-3-yl)aniline contribute to the stability of Zn-doped WO3 in photoelectrochemical systems?

A1: Research indicates that both this compound (PThA) and the [Fe(CN)6]4- ion contribute to the stability of Zn-doped WO3 surfaces in aqueous systems. [, ] While the exact mechanism is not fully elucidated, the adsorption of both PThA and [Fe(CN)6]4- onto the Zn-doped WO3 surface is suggested to play a role. This adsorption might limit direct contact between the Zn-doped WO3 and the aqueous environment, thus enhancing its stability. Further research is needed to fully understand the interaction dynamics at the interface.

Q2: What is the significance of the "p-p junction straddling gap" observed in Zn-doped WO3 / Poly this compound assemblies?

A2: The formation of a "p-p junction straddling gap" in Zn-doped WO3 / Poly this compound (PThA) assemblies is crucial for their photoelectrochemical activity. [, ] This specific type of junction facilitates charge transfer between the inorganic (Zn-doped WO3) and organic (PThA) components via a hole transfer mechanism. This means that upon light absorption, the generated holes in the Zn-doped WO3 can easily migrate to PThA, promoting charge separation and enhancing photocatalytic efficiency.

Q3: How does this compound behave as a ligand in coordination chemistry?

A3: this compound can act as a starting material for the synthesis of Schiff base ligands. [] For example, it reacts with o-vanillin to form a tridentate ONS Schiff base ligand. This ligand coordinates to various metal ions like Mn(II), Co(II), Ni(II), Cu(II), Zn(II), and Pd(II), forming complexes with different geometries. The presence of the thiophene ring in the ligand structure can influence the electronic properties and potentially the catalytic activity of the resulting metal complexes.